Cas no 59639-21-3 (1H-Imidazole, 1-[4-chloro-2-(phenylmethyl)phenyl]-)

1H-Imidazole, 1-[4-chloro-2-(phenylmethyl)phenyl]- structure
59639-21-3 structure
Product name:1H-Imidazole, 1-[4-chloro-2-(phenylmethyl)phenyl]-
CAS No:59639-21-3
MF:C16H13ClN2
MW:268.740822553635
CID:1619648

1H-Imidazole, 1-[4-chloro-2-(phenylmethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 1-[4-chloro-2-(phenylmethyl)phenyl]-
    • Inchi: 1S/C16H13ClN2/c17-15-6-7-16(19-9-8-18-12-19)14(11-15)10-13-4-2-1-3-5-13/h1-9,11-12H,10H2
    • InChI Key: GSFRFPYBXFVSOO-UHFFFAOYSA-N
    • SMILES: C1N(C2=CC=C(Cl)C=C2CC2=CC=CC=C2)C=CN=1

Computed Properties

  • Exact Mass: 268.07689

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • Melting Point: 69-70.5 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
  • Boiling Point: 427.1±40.0 °C(Predicted)
  • PSA: 17.82
  • pka: 5.33±0.10(Predicted)

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